5-Fluoro-4'-methoxy-[1,1'-biphenyl]-3-amine

• IUPAC Name: 3-fluoro-5-(4-methoxyphenyl)aniline
• InChI: InChI=1S/C13H12FNO/c1-16-13-4-2-9(3-5-13)10-6-11(14)8-12(15)7-10/h2-8H,15H2,1H3
• InChI Key: DBGHGALJRZSQPZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=CC(=C2)F)N
• Molecular Formula: C13H12FNO
• Molecular Weight: 217.24 g/mol

Description

5-Fluoro-4'-methoxy-[1,1'-biphenyl]-3-amine is a useful research compound. Its molecular formula is C13H12FNO and its molecular weight is 217.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Fluoro-4'-methoxy-[1,1'-biphenyl]-3-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Fluoro-4'-methoxy-[1,1'-biphenyl]-3-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Radioligand Synthesis for GABA Receptors : A method was developed to synthesize a compound potentially useful as a radioligand for GABA receptors in the brain. This compound could be valuable in neuroscientific research and diagnostic imaging (Vos & Slegers, 1994).

• Anti-inflammatory Activity : Fluorine-substituted 1,4,5,6-tetrahydrobenzo[h]quinazolin-2-amine derivatives, which are structurally related, have shown promising anti-inflammatory activity. This suggests their potential use in pharmaceutical formulations (Sun, Gao, Wang, & Hou, 2019).

• Fluorophore for Biomedical Analysis : 6-Methoxy-4-quinolone, another derivative, is a novel, stable fluorophore with strong fluorescence across a wide pH range. It's useful for biomedical analysis and as a fluorescent labeling reagent (Hirano et al., 2004).

• Antitumor Agents : 5-hydroxy-7-methoxy-2-phenyl-4-quinolones have been identified as potential antitumor agents. They induce G2/M cell cycle arrest and exhibit antiproliferative activity (Hadjeri et al., 2004).

• Fluorogenic Substrate for Peptidase Activity Measurement : A fluorogenic substrate-based method was developed for measuring peptidase activity in cells, potentially useful in differentiating mixed leukocyte populations (Dolbeare & Smith, 1977).

• Antimicrobial Activity : Novel Schiff bases synthesized using related compounds showed excellent antimicrobial activity (Puthran et al., 2019).

• Fluorine-sacrificial Cyclizations : This technique provides access to 5-fluoropyrazoles, which have potential applications in pharmaceuticals and biomedicine (Volle & Schlosser, 2000).

• Arylation of Amines : The catalyzed reaction of 1-fluoro-2,4-dinitrobenzene with amines has applications in spectrophotometric determination, reducing analysis time (Wong & Connors, 1983).

• Kinase Inhibitors Synthesis : Novel 2,4-disubstituted-5-fluoropyrimidines were synthesized as potential kinase inhibitors, offering a new approach for their discovery (Wada et al., 2012).

• Fluorescence Enhancement with Cu(II) Input : Attaching 4-methoxy benzyl units to a fluoroionophore enhanced fluorescence with Cu(II) input (Ravikumar, Ahamed, & Ghosh, 2007).